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Compound of Interest

Compound Name: 4-ethoxy-N-ethylaniline

CAS No.: 62885-82-9; 65570-13-0

Cat. No.: B2957075 Get Quote

Audience: Researchers, Laboratory Safety Officers, and Drug Development Scientists. Scope:

Operational safety, waste categorization, and regulatory-compliant disposal of CAS 65570-13-

0.

Chemical Profile & Hazard Assessment
4-ethoxy-N-ethylaniline (CAS: 65570-13-0), also known as N-Ethyl-p-phenetidine, is an

aromatic amine intermediate often used in dye synthesis and pharmaceutical research.[1]

Unlike simple solvents, its disposal requires strict adherence to protocols designed to prevent

dermal absorption and aquatic contamination.

Critical Hazard Data
This compound belongs to the phenetidine class, historically linked to nephrotoxicity and

methemoglobinemia. It must be treated as a high-toxicity organic waste.
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Property Specification Operational Implication

CAS Number 65570-13-0
Use for waste manifesting and

inventory tracking.[1]

Physical State Liquid (Oil)
Requires leak-proof secondary

containment.[1]

Flash Point >100°C (Est.)[1]

Classify as Combustible, not

Flammable, but treat as

ignitable waste.[1]

Toxicity Acute Toxin (Skin/Oral)

Zero-skin-contact policy.

Permeates standard nitrile

gloves over time.[1]

Reactivity
Incompatible with

Acids/Oxidizers

Do NOT mix with nitric acid or

acidic waste streams

(exothermic reaction).[1]

Pre-Disposal Handling & Containment[1][2]
Before the chemical leaves the bench, it must be stabilized and contained. The primary risk

during transfer is splashing or vapor inhalation.

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient. Use this tiered approach:

Respiratory: Fume hood mandatory. If working outside a hood (spill cleanup), use a half-

mask respirator with Organic Vapor (OV) cartridges.

Dermal: Double-gloving is required.

Inner Layer: Nitrile (4 mil).

Outer Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.

Ocular: Chemical splash goggles. Face shield recommended during pouring operations >100

mL.
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Container Specifications
Primary Container: Amber glass or High-Density Polyethylene (HDPE). Avoid LDPE or

standard squirt bottles which may degrade.

Labeling: Must be labeled "HAZARDOUS WASTE - TOXIC".

Explicitly list: 4-ethoxy-N-ethylaniline.

Add hazard pictogram: Skull & Crossbones (Acute Tox) and Health Hazard (Target Organ

Tox).

Waste Categorization & Segregation Logic
Proper segregation is the single most critical step to prevent dangerous chemical reactions in

the waste stream. 4-ethoxy-N-ethylaniline is a weak base; mixing it with acid waste streams

can generate heat and toxic fumes.[1]

Segregation Decision Tree
The following logic flow dictates where this chemical belongs in your waste stream.
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Waste: 4-ethoxy-N-ethylaniline

Does the mixture contain Halogens?
(Chloroform, DCM, etc.)

Contains Oxidizers?
(Nitrates, Peroxides)

No

Stream A: Halogenated Organic Waste

Yes

Is the pH < 4?

Stream B: Non-Halogenated Organic Waste
(PREFERRED ROUTE)

No

Do NOT Mix.
Neutralize or Separate Stream.

Yes (Exothermic Salt Formation)

No

Yes (Risk of Fire/Explosion)

Click to download full resolution via product page

Figure 1: Waste segregation logic.[1] The compound must be directed to the Non-Halogenated

Organic stream unless mixed with solvents like Dichloromethane.

Step-by-Step Disposal Protocol
This protocol assumes the chemical is pure or in a solvent solution.

Step 1: Preparation
Clear the fume hood of all other reaction vessels.

Place the Waste Container (HDPE or Glass) in a secondary containment tray.
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Verify the waste container tag lists "Non-Halogenated Organic" (unless mixed with

DCM/Chloroform).

Step 2: Transfer
Using a funnel, slowly pour the 4-ethoxy-N-ethylaniline into the waste container.

Solvent Rinse: Rinse the original vessel 3 times with a compatible solvent (e.g., Acetone or

Ethanol).

Add all rinsates to the same waste container. Do not pour rinsates down the drain; this

compound is toxic to aquatic life.

Step 3: Decontamination
Wipe down the funnel and the exterior of the waste bottle with an acetone-soaked paper

towel.

Dispose of the paper towel as Solid Hazardous Waste (contaminated debris). It cannot go in

regular trash.[2]

Step 4: Final Closure
Cap the waste container tightly.[3][4]

Complete the waste tag with the start date and approximate volume.

Move to the Satellite Accumulation Area (SAA).

Emergency Spill Response
Aniline derivatives absorb rapidly through the skin. Speed is critical.

Spill Detected 1. Evacuate Area
Alert Personnel

2. Don PPE
(Resp + Double Glove)

3. Containment
Use Vermiculite/Sand

4. Absorption
Do NOT use paper towels

5. Decontamination
Scrub with soapy water

Click to download full resolution via product page
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Figure 2: Immediate spill response workflow.[1] Note the prohibition of combustible absorbents

like sawdust.

Specific Spill Instructions:

Absorbent: Use Vermiculite, Sand, or Clay. Do not use sawdust or paper towels for bulk

liquid, as aromatic amines can be combustible and increase fire load.

Decontamination: After collecting the absorbed material, scrub the surface with a detergent

solution. Aromatic amines can leave an oily residue that persists.

Disposal of Spill Debris: Double-bag all contaminated absorbents in heavy-duty hazardous

waste bags. Label as "Toxic Debris: 4-ethoxy-N-ethylaniline".[1]

Regulatory Compliance (US EPA/RCRA)[1]
While 4-ethoxy-N-ethylaniline is not explicitly "P-listed" or "U-listed" by its specific CAS in 40

CFR 261.33, it is regulated by characteristic:

Toxicity Characteristic: If the waste stream fails TCLP (unlikely for this specific niche

chemical unless in high volume, but always assume toxic).

Ignitability (D001): If the waste mixture has a flash point <60°C (e.g., if mixed with Acetone).

Generator Status: You must count this weight toward your monthly hazardous waste

generation limits.

Destruction Method: The ultimate disposal method by the waste vendor will be Incineration.

This is the only approved method to break down the aromatic amine structure and prevent

environmental persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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